Cas no 851979-33-4 (N'-(4-chloro-1,3-benzothiazol-2-yl)-2-methoxybenzohydrazide)

• Product Name: N'-(4-chloro-1,3-benzothiazol-2-yl)-2-methoxybenzohydrazide
• CAS No: 851979-33-4
• MF: C₁₅H₁₂ClN₃O₂S
• MW: 333.792680740356
• CID: 6341975
• PubChem ID: 7105593
• Update Time: 2025-06-12

N'-(4-chloro-1,3-benzothiazol-2-yl)-2-methoxybenzohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(4-chloro-1,3-benzothiazol-2-yl)-2-methoxybenzohydrazide
• N'-(4-chlorobenzo[d]thiazol-2-yl)-2-methoxybenzohydrazide
• F0642-1055
• 851979-33-4
• AKOS024590665

• Inchi： 1S/C15H12ClN3O2S/c1-21-11-7-3-2-5-9(11)14(20)18-19-15-17-13-10(16)6-4-8-12(13)22-15/h2-8H,1H3,(H,17,19)(H,18,20)
• InChI Key： NABUNDXYTRHZKO-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1N=C(NNC(C1C=CC=CC=1OC)=O)S2

Computed Properties

• Exact Mass: 333.0338755g/mol
• Monoisotopic Mass: 333.0338755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 91.5Ų

Additional information on N'-(4-chloro-1,3-benzothiazol-2-yl)-2-methoxybenzohydrazide

N'-(4-chloro-1,3-benzothiazol-2-yl)-2-methoxybenzohydrazide (CAS No. 851979-33-4): A Comprehensive Overview

N'-(4-chloro-1,3-benzothiazol-2-yl)-2-methoxybenzohydrazide (CAS No. 851979-33-4) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential applications in various therapeutic areas. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The chemical structure of N'-(4-chloro-1,3-benzothiazol-2-yl)-2-methoxybenzohydrazide is composed of a benzothiazole moiety and a methoxybenzohydrazide group, which together confer the compound with distinct properties. The presence of the chlorine atom and the methoxy group on the benzene ring contributes to its stability and reactivity, making it an attractive candidate for drug development.

Recent research has highlighted the potential of N'-(4-chloro-1,3-benzothiazol-2-yl)-2-methoxybenzohydrazide as an antitumor agent. Studies have shown that this compound exhibits significant cytotoxic activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the induction of apoptosis and the inhibition of cell proliferation through the modulation of key signaling pathways.

In addition to its antitumor properties, N'-(4-chloro-1,3-benzothiazol-2-yl)-2-methoxybenzohydrazide has also been investigated for its antimicrobial activity. Research has demonstrated that this compound possesses potent antibacterial and antifungal effects, making it a promising candidate for the development of novel antimicrobial agents. The broad-spectrum activity against both Gram-positive and Gram-negative bacteria suggests that it could be effective in combating multidrug-resistant pathogens.

The pharmacokinetic properties of N'-(4-chloro-1,3-benzothiazol-2-yl)-2-methoxybenzohydrazide have also been studied to evaluate its suitability as a therapeutic agent. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a relatively long half-life, which are desirable characteristics for a drug candidate.

To further understand the biological activities of N'-(4-chloro-1,3-benzothiazol-2-yl)-2-methoxybenzohydrazide, researchers have employed various in vitro and in vivo models. In vitro studies using cell cultures have provided insights into the molecular mechanisms underlying its antitumor and antimicrobial effects. In vivo studies using animal models have confirmed the efficacy and safety of this compound in preclinical settings.

The potential therapeutic applications of N'-(4-chloro-1,3-benzothiazol-2-yl)-2-methoxybenzohydrazide are not limited to cancer and microbial infections. Emerging research suggests that this compound may also have neuroprotective properties. Studies have shown that it can reduce oxidative stress and inflammation in neuronal cells, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In conclusion, N'-(4-chloro-1,3-benzothiazol-2-yl)-2-methoxybenzohydrazide (CAS No. 851979-33-4) is a multifaceted compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.